![molecular formula C21H21BrN4O2 B2355020 5-{1-[(4-bromophenyl)acetyl]piperidin-4-yl}-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one CAS No. 2061679-29-4](/img/structure/B2355020.png)
5-{1-[(4-bromophenyl)acetyl]piperidin-4-yl}-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one
Description
The compound “5-{1-[(4-bromophenyl)acetyl]piperidin-4-yl}-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one” is a complex organic molecule. It contains a 1,2,4-triazol-3-one ring, which is a type of heterocyclic compound. The molecule also includes a piperidine ring, a phenyl group, and a bromophenyl group .
Molecular Structure Analysis
The molecular structure of this compound includes a 1,2,4-triazol-3-one ring, a piperidine ring, a phenyl group, and a bromophenyl group . The InChI key is CNOFBGYRMCBVLO-UHFFFAOYSA-N .Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of “5-{1-[(4-bromophenyl)acetyl]piperidin-4-yl}-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one”, focusing on unique applications across various fields:
Antileishmanial and Antimalarial Applications
This compound has been evaluated for its potential in treating leishmaniasis and malaria. Molecular simulation studies have shown a desirable fitting pattern in the LmPTR1 pocket (active site) characterized by lower binding free energy, indicating potent in vitro antipromastigote activity .
Cancer Therapeutics
1,2,4-triazole derivatives have demonstrated cytotoxic effects against cancer cells. The compound’s structural features may contribute to its potential as a cancer therapeutic agent by inhibiting the uncontrolled growth and proliferation of abnormal cells .
Materials Science
Triazole derivatives are utilized in materials science, particularly in transition-metal complexes or metal-organic frameworks (MOFs). Their properties make them suitable for various applications in this field .
Antifungal/Anti-Oomycete Activities
Compounds with a 1,2,4-triazole structure have been designed and synthesized to combat phytopathogenic fungi/oomycetes. Their antifungal activities have been evaluated against several types of these organisms .
Pharmacological Applications
Triazoles are known for their superior pharmacological applications. The compound may have potential uses in creating drugs due to its triazole moiety .
Anti-Tuberculosis Substances
Some 1,2,4-triazole derivatives have been synthesized and evaluated as potential anti-tuberculosis substances. The compound’s structure could be explored for similar applications .
properties
IUPAC Name |
3-[1-[2-(4-bromophenyl)acetyl]piperidin-4-yl]-4-phenyl-1H-1,2,4-triazol-5-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21BrN4O2/c22-17-8-6-15(7-9-17)14-19(27)25-12-10-16(11-13-25)20-23-24-21(28)26(20)18-4-2-1-3-5-18/h1-9,16H,10-14H2,(H,24,28) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJTVXUCQMUMIAK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2=NNC(=O)N2C3=CC=CC=C3)C(=O)CC4=CC=C(C=C4)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21BrN4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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